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A Comparative Guide to Adsorbents for the Removal
of Acid Black 172
The effective removal of textile dyes from wastewater is a significant environmental challenge.

Acid Black 172, a widely used metal-complex azo dye, is of particular concern due to its

complex aromatic structure and potential toxicity. Adsorption has emerged as a promising

method for the removal of such dyes, owing to its high efficiency, operational simplicity, and the

availability of a wide range of adsorbent materials. This guide provides a comparative overview

of the performance of various adsorbents in removing Acid Black 172, supported by

experimental data from recent studies.

Performance Comparison of Adsorbents
The efficiency of an adsorbent is primarily evaluated based on its maximum adsorption

capacity (q_max), which indicates the maximum amount of dye that can be adsorbed per unit

mass of the adsorbent. The following table summarizes the performance of several adsorbents

for the removal of Acid Black 172 under different experimental conditions.
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Contact
Time

Removal
Efficiency
(%)

Hydroxyap

atite

Nanopowd

er

312.5 3 20 400 1 h 95.78

Bamboo

Biochar
401.88 1.0 40 500

Not

Specified

Not

Specified

Nonviable

Penicillium

YW 01

225.38 3.0 40 800
Not

Specified

Not

Specified

Heat-

treated

Pseudomo

nas sp.

strain DY1

~2960

(2.98

mmol/g)

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Kaolinite/p

oly(HEAA-

co-

MAPTS)

Composite

6.696 4
Not

Specified
25

Not

Specified

Not

Specified

Ammoniate

d Waste

Polyacrylo

nitrile Fiber

817.0
Not

Specified

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Note: The adsorption capacity of Heat-treated Pseudomonas sp. strain DY1 was reported in

mmol/g and has been converted to mg/g for comparison, assuming the molecular weight of

Acid Black 172 is approximately 993.71 g/mol .[1]
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Experimental Protocols
The following sections detail the generalized experimental methodologies employed in the cited

studies to evaluate the performance of the adsorbents.

Adsorbent Preparation and Characterization
Hydroxyapatite Nanopowder: Prepared via a wet co-precipitation method.[2]

Bamboo Biochar: Produced by the combustion of bamboo under oxygen-limited conditions.

[3][4]

Nonviable Penicillium YW 01: Biomass of the fungus was used after rendering it nonviable.

[5]

Heat-treated Pseudomonas sp. strain DY1: Biomass of the bacterium was heat-treated to

enhance adsorption capacity.[6][7]

Kaolinite/poly(HEAA-co-MAPTS) Composite: A polymer-clay composite synthesized for dye

removal.[8]

Ammoniated Waste Polyacrylonitrile Fiber: Modified polyacrylonitrile fibers to introduce

amine functional groups.[9]

Characterization of these materials typically involves techniques such as Fourier-transform

infrared spectroscopy (FTIR) to identify functional groups, scanning electron microscopy (SEM)

to observe surface morphology, and Brunauer-Emmett-Teller (BET) analysis to determine

surface area and pore size distribution.

Batch Adsorption Experiments
Batch adsorption studies are commonly conducted to determine the adsorption capacity and

kinetics. A typical procedure involves:

Preparation of Dye Solution: A stock solution of Acid Black 172 is prepared and diluted to the

desired initial concentrations.[2][10]
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Adsorption Process: A known amount of the adsorbent is added to a fixed volume of the dye

solution in a flask.[2][10]

Parameter Optimization: The mixture is agitated at a constant speed, and the effects of

various parameters such as pH, temperature, initial dye concentration, and contact time are

investigated to determine the optimal conditions for dye removal.[2]

Analysis: After a specific contact time, the adsorbent is separated from the solution by

centrifugation or filtration. The remaining concentration of Acid Black 172 in the supernatant

is determined spectrophotometrically at its maximum absorbance wavelength (around 572-

597 nm).[1][10]

Calculation of Adsorption Capacity: The amount of dye adsorbed per unit mass of the

adsorbent at equilibrium (q_e, in mg/g) is calculated using the following equation:

q_e = (C_0 - C_e) * V / m

where C_0 and C_e are the initial and equilibrium concentrations of the dye (mg/L),

respectively, V is the volume of the solution (L), and m is the mass of the adsorbent (g).[10]

Kinetic and Isotherm Modeling
To understand the adsorption mechanism, the experimental data is often fitted to various

kinetic and isotherm models.

Adsorption Kinetics: The pseudo-first-order and pseudo-second-order models are commonly

used to describe the rate of adsorption. The pseudo-second-order model was found to best

describe the adsorption kinetics for several of the listed adsorbents, suggesting that

chemisorption might be the rate-limiting step.[2][5][6]

Adsorption Isotherms: The Langmuir and Freundlich isotherm models are frequently applied

to describe the equilibrium of adsorption. The Langmuir model, which assumes monolayer

adsorption on a homogeneous surface, was found to be a good fit for hydroxyapatite.[2]

Conversely, the Freundlich model, which describes multilayer adsorption on a

heterogeneous surface, was more suitable for bamboo biochar.[3][4]

Visualized Experimental Workflow

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.researchgate.net/publication/262928883_Acid_Black_172_dye_adsorption_from_aqueous_solution_by_hydroxyapatite_as_low-cost_adsorbent
https://wbg.cas.cn/xwdt/kydt/yjjz/201305/P020130520464769919421.pdf
https://www.researchgate.net/publication/262928883_Acid_Black_172_dye_adsorption_from_aqueous_solution_by_hydroxyapatite_as_low-cost_adsorbent
https://www.researchgate.net/publication/235390432_Optimization_of_Acid_Black_172_Decolorization_by_Electrocoagulation_Using_Response_Surface_Methodology
https://wbg.cas.cn/xwdt/kydt/yjjz/201305/P020130520464769919421.pdf
https://wbg.cas.cn/xwdt/kydt/yjjz/201305/P020130520464769919421.pdf
https://www.researchgate.net/publication/262928883_Acid_Black_172_dye_adsorption_from_aqueous_solution_by_hydroxyapatite_as_low-cost_adsorbent
https://primo.qatar-weill.cornell.edu/discovery/fulldisplay?docid=cdi_proquest_miscellaneous_822359726&context=PC&vid=974WCMCIQ_INST:VU1&lang=en&search_scope=MyInst_and_CI&adaptor=Primo%20Central&tab=Everything&query=creator%2Cexact%2C%20Zhao%2C%20Yuhua%20%2CAND&facet=creator%2Cexact%2C%20Zhao%2C%20Yuhua%20&mode=advanced
https://pubmed.ncbi.nlm.nih.gov/22236947/
https://www.researchgate.net/publication/262928883_Acid_Black_172_dye_adsorption_from_aqueous_solution_by_hydroxyapatite_as_low-cost_adsorbent
https://english.cas.cn/newsroom/archive/research_archive/rp2013/201502/t20150217_142920.shtml
https://www.proquest.com/openview/76605a27a2d5c60c669f4ec47a7904c3/1?pq-origsite=gscholar&cbl=60205
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates a generalized workflow for the comparative evaluation of

different adsorbents for Acid Black 172 removal.
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Caption: Experimental workflow for comparing adsorbent performance.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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